Cas no 1858240-22-8 (1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine)

• Product Name: 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine
• CAS No: 1858240-22-8
• CID: 4624282
• Update Time: 2025-06-28

1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine

Additional information on 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine

Introduction to 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine (CAS No. 1858240-22-8)

1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine, with the CAS number 1858240-22-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules characterized by a piperidine core appended with a sulphonyl group, which is further substituted with a phenoxy moiety. The phenoxy group itself is uniquely functionalized with a nitro group and a trifluoromethyl group, imparting distinct electronic and steric properties that make this molecule a promising candidate for various biochemical applications.

The structural features of 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine contribute to its potential utility in drug discovery and development. The presence of the nitro group, for instance, can influence the compound's reactivity and binding interactions with biological targets. Similarly, the trifluoromethyl group is known to enhance metabolic stability and binding affinity, making it a common substituent in medicinal chemistry. These structural elements collectively contribute to the compound's pharmacological profile, which is of great interest to researchers exploring novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that modulate neurotransmitter systems. Piperidine derivatives have emerged as particularly interesting scaffolds due to their ability to interact with various receptors and enzymes involved in central nervous system (CNS) function. The sulphonyl-piperidine structure found in 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine suggests potential activity in this area, particularly given the known effects of similar compounds on CNS pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The modular nature of 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine allows for facile modifications at multiple positions, enabling chemists to explore a wide range of structural variations. This flexibility is crucial in drug discovery, where subtle changes in molecular structure can significantly impact biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry due to their ability to enhance binding affinity and selectivity. The trifluoromethyl group in 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine exemplifies this trend, as it has been shown to improve metabolic stability and reduce susceptibility to degradation by enzymes. Furthermore, the nitro group can be further functionalized into other bioactive moieties, such as amides or carboxylic acids, expanding the compound's utility as a building block for drug development.

The phenoxy sulphone moiety is another key feature that contributes to the compound's potential therapeutic applications. Sulphones have been widely studied for their anti-inflammatory, antimicrobial, and anticancer properties. By incorporating this motif into 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine, researchers may be able to harness these beneficial effects while also modulating other pharmacological targets. This dual functionality makes the compound an attractive candidate for multitargeted drug design strategies.

From a synthetic perspective, 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}sulphonyl)piperidine represents an excellent example of how functional groups can be strategically positioned within a molecular framework to achieve desired biological outcomes. The combination of electron-withdrawing groups like the nitro and trifluoromethyl substituents with electron-donating groups such as the hydroxyl groups in the phenoxy ring creates a complex interplay of electronic effects that can fine-tune receptor interactions.

In conclusion, 1-({4-[4-Nitro-2-(trifluoromethyl)phenoxy]phenyl}suloneyl)piperidine (CAS No. 1858240-22-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration as a lead molecule or intermediate in drug development programs targeting neurological disorders and other diseases. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly important role in shaping the future of medicine.